Cas no 107089-82-7 (4H-1,2,4-Benzothiadiazine,3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-, 1,1-dioxide)

• Product Name: 4H-1,2,4-Benzothiadiazine,3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-, 1,1-dioxide
• CAS No: 107089-82-7
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 155985
• PubChem ID: 341519
• Update Time: 2025-04-19

4H-1,2,4-Benzothiadiazine,3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine,3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-, 1,1-dioxide
• 3-(3,5-dimethylpyrazol-1-yl)-4-methyl-1λ⁶,2,4-benzothiadiazine 1,1-dioxide
• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
• 3-(3,5-dimethylpyrazol-1-yl)-4-methyl-1
• 3-(3'5'-Dimethylpyrazolyl)-4-methyl-2H-1,2,4-benzothiadiazine 1,1-dioxide
• AC1L7U5X
• BRN 5594064
• LS-40424
• NCI60_003495
• NSC373868
• DTXSID20147901
• 3-(3,5-dimethylpyrazol-1-yl)-4-methyl-1$l^{6},2,4-benzothiadiazine 1,1-dioxide
• CHEMBL1984745
• 107089-82-7
• 3-(3',5'-Dimethylpyrazolyl)-4-methyl-2H-1,2,4-benzothiadiazine 1,1-dioxide
• NSC-373868
• 4H-1,2,4-Benzothiadiazine, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-, 1,1-dioxide

• Inchi： 1S/C13H14N4O2S/c1-9-8-10(2)17(14-9)13-15-20(18,19)12-7-5-4-6-11(12)16(13)3/h4-8H,1-3H3
• InChI Key： LLEMGBIWINHBOK-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C)C(=N1)N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 290.08392
• Monoisotopic Mass: 290.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 528.9°Cat760mmHg
• Flash Point: 273.7°C
• Refractive Index: 1.685
• PSA: 67.56
• LogP: 2.12410